Cas no 57957-89-8 ( )

• Product Name: &nbsp
• CAS No: 57957-89-8
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 947830
• PubChem ID: 191559
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-carbamoyl-7-oxabicyclo[2.2.1]hept-5-ene-3-carboxylic acid
• 3-[Hydroxy(imino)methyl]-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• DTXSID60973529
• NSC401556
• 57957-89-8
• NSC-401556
•  

• Inchi： 1S/C8H9NO4/c9-7(10)5-3-1-2-4(13-3)6(5)8(11)12/h1-6H,(H2,9,10)(H,11,12)
• InChI Key： QCFUSTLDDZSBOY-UHFFFAOYSA-N
• SMILES： O1C2C=CC1C(C(N)=O)C2C(=O)O

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62
• LogP: -0.17380